2-Cyano-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95%

• IUPAC Name: 2-hydroxy-4-[3-(pyrrolidine-1-carbonyl)phenyl]benzonitrile
• InChI: InChI=1S/C18H16N2O2/c19-12-16-7-6-14(11-17(16)21)13-4-3-5-15(10-13)18(22)20-8-1-2-9-20/h3-7,10-11,21H,1-2,8-9H2
• InChI Key: GYWAFXQSCYLRSY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=CC(=C2)C3=CC(=C(C=C3)C#N)O
• Molecular Formula: C18H16N2O2
• DSSTOX Substance ID: DTXSID70684992
• Molecular Weight: 292.3 g/mol
• CAS RN: 1261951-11-4

Description

2-Cyano-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95% (2C5PPCP95) is an organic compound that is widely used in scientific research. It is a colorless solid at room temperature and has a melting point of around 90°C. 2C5PPCP95 is an important intermediate in the synthesis of a variety of organic compounds, including drugs, dyes, and pharmaceuticals. It has a wide range of applications in the laboratory, including in the synthesis of drugs, dyes, and pharmaceuticals.

Scientific Research Applications

2-Cyano-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95% has a wide range of applications in scientific research. It is used in the synthesis of a variety of organic compounds, including drugs, dyes, and pharmaceuticals. It is also used in the synthesis of a variety of fluorescent compounds, which are used in the study of biological processes. In addition, it is used in the synthesis of a variety of polymers, such as polyurethanes and polycarbonates.

Mechanism of Action

2-Cyano-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95% is an intermediate in the synthesis of a variety of organic compounds. It acts as a catalyst in the reaction by activating the reactants and facilitating the formation of the desired product.
Biochemical and Physiological Effects
2-Cyano-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95% has no known biochemical or physiological effects in humans or animals. It is not toxic and is considered to be a safe compound for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

2-Cyano-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95% has several advantages for use in laboratory experiments. It is a colorless solid at room temperature and has a melting point of around 90°C, which makes it easy to handle and store. It is also a relatively inexpensive compound, making it a cost-effective choice for researchers. However, it is important to note that 2-Cyano-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95% is a highly reactive compound and should be handled with care.

Future Directions

2-Cyano-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95% has a wide range of applications in scientific research and has potential for further development. It could be used in the synthesis of a variety of drugs, dyes, and pharmaceuticals. It could also be used in the synthesis of polymers, such as polyurethanes and polycarbonates. Additionally, it could be used in the synthesis of fluorescent compounds, which could be used in the study of biological processes. Finally, it could be used in the synthesis of a variety of other organic compounds, such as vitamins and hormones.

Synthesis Methods

2-Cyano-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95% is synthesized from 4-chloro-2-nitrobenzoic acid and 3-pyrrolidinylcarbonylphenol. The reaction is carried out in a two-step process. In the first step, the 4-chloro-2-nitrobenzoic acid is reacted with 3-pyrrolidinylcarbonylphenol in the presence of an acid catalyst to form 2-cyano-5-(3-pyrrolidinylcarbonylphenyl)phenol. In the second step, the reaction mixture is heated to 90°C to obtain the desired product.